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Compound of Interest

Compound Name: 2-Aminocyclohexanol

Cat. No.: B3021766

An In-depth Technical Guide to 2-Aminocyclohexanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical, chemical, and spectral
properties of 2-Aminocyclohexanol. It includes detailed experimental protocols, safety
information, and key chemical reactions, serving as a vital resource for professionals in
research and development.

Core Physical and Chemical Properties

2-Aminocyclohexanol (CeéH13NO) is a cyclic organic compound featuring a cyclohexane ring
substituted with both an amino (-NH2) and a hydroxyl (-OH) group.[1] It exists as cis and trans
stereoisomers. Its appearance can range from a colorless to pale yellow liquid to a white or
light orange crystalline powder, depending on the specific isomer and its purity.[1][2][3][4][5] It is
a versatile building block in organic synthesis, particularly in the production of pharmaceuticals,
agrochemicals, and specialty chemicals.[1][4]

Data Presentation: Physicochemical Properties

The following table summarizes the key quantitative data for 2-Aminocyclohexanol. Note that
values can differ based on the isomeric form (cis-, trans-, or a mixture).
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Property Value Notes Citations
Molecular Formula CeH13NO [L112][31[61[7]
_ Also reported as

Molecular Weight 115.17 g/mol [L1121[31[6]1[7]
115.18 g/mol .
For isomer mixtures.
The hydrochloride salt

Melting Point 65-73°C of the trans-isomer [1112][31[6][8]
melts significantly
higher (168-179 °C).

Boiling Point 201 -212°C At 760 mmHg. [L121131141161191

. At standard

Density 1.037 g/cm3 - [11[3114116]
conditions.

Flash Point 75-75.4°C Closed cup. [11[31[41[61[9]
Soluble in water,

N methanol, and various

Solubility Soluble ] [1112]14]
other organic
solvents.

pKa 14.94 £ 0.40 Predicted value. [2][4]

Refractive Index 1.502 [1103114]

Vapor Pressure 0.0773 mmHg At 25 °C. [1][4]

Synthesis and Experimental Protocols

2-Aminocyclohexanol is primarily synthesized from epoxycyclohexane. Furthermore,

resolution protocols are critical for obtaining enantiomerically pure forms for asymmetric

synthesis.

Experimental Protocol: Synthesis from 1,2-
Epoxycyclohexane
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This method describes the synthesis of 2-Aminocyclohexanol via the aminolysis of an
epoxide.

Materials:

1,2-Epoxycyclohexane

Ammonia water (agueous ammonia solution)

500 mL three-necked flask

Water bath

Stirring apparatus

Procedure:

Add 214.3 g of ammonia water to the 500 mL three-necked flask.

» Begin stirring and heat the flask using a water bath until the internal temperature reaches
approximately 50°C.

e Slowly add 50.0 g of 1,2-epoxycyclohexane dropwise into the reaction flask.

 After the addition is complete, maintain the reaction mixture at a constant temperature of
50°C for 12 hours.

e Upon completion, process the crude product.
» Purify the final product by recrystallization to obtain 2-Aminocyclohexanol.

This procedure typically results in a yield of approximately 90%.
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Caption: Workflow for the synthesis of 2-Aminocyclohexanol.

Experimental Protocol: Resolution of Racemic 2-
Aminocyclohexanol

Enantiomerically pure 2-aminocyclohexanol derivatives are crucial as chiral ligands and
auxiliaries. A highly efficient resolution can be achieved using chiral mandelic acid.

Procedure Overview:

e Aracemic mixture of a 2-aminocyclohexanol derivative (e.g., trans-2-(N-benzyl)amino-1-
cyclohexanol) is treated with one enantiomer of mandelic acid (e.g., (R)-mandelic acid).

o This forms diastereomeric salts, one of which preferentially crystallizes from the solution.

e The crystallized salt is isolated, yielding one enantiomer of the amino alcohol with high
enantiomeric excess (>99% ee).

e The process is repeated on the mother liquor using the opposite enantiomer of mandelic acid
(e.g., (S)-mandelic acid) to isolate the other amino alcohol enantiomer.

e Asimple aqueous workup allows for the recovery of the pure amino alcohol and the mandelic
acid resolving agent.[10]
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Caption: Logical workflow for resolving racemic 2-aminocyclohexanol.
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Chemical Reactivity and Applications

The bifunctional nature of 2-aminocyclohexanol, possessing both an amine and an alcohol,

makes it a valuable intermediate.

Reaction with Nitrous Acid: Pinacol Rearrangement

When cis-2-Aminocyclohexanol is treated with nitrous acid (HNO2), it undergoes a
deamination followed by a pinacol-type rearrangement. This reaction yields a mixture of
cyclohexanone and cyclopentyl methanal.[11] This rearrangement is a characteristic reaction

for 1,2-amino alcohols.
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Pinacol
Rearrangement
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Caption: Pinacol rearrangement of cis-2-aminocyclohexanol.

Applications in Synthesis

2-Aminocyclohexanol and its derivatives are pivotal in the synthesis of various high-value
molecules:

o Pharmaceuticals: It is a key intermediate for synthesizing drugs such as the antiarrhythmic
agent vernakalant and various spleen tyrosine kinase (Syk) inhibitors.[2]

» Chiral Ligands: Enantiopure aminocyclohexanols are used to create ligands for asymmetric
catalysis, including asymmetric phenyl transfer reactions and transfer hydrogenations,
achieving high enantioselectivity (up to 96% ee).[10]

Spectral Data

Spectroscopic data is essential for the structural elucidation and purity assessment of 2-
Aminocyclohexanol.

¢ Nuclear Magnetic Resonance (NMR): Both tH NMR and 3C NMR spectral data are well-
documented and available in various databases for structural confirmation.[7][12][13][14]

e Mass Spectrometry (MS): GC-MS analysis shows a characteristic fragmentation pattern. The
most abundant peak (base peak) is typically observed at an m/z of 56.[7]

« Infrared (IR) Spectroscopy: FTIR spectra are available and show characteristic peaks for O-
H, N-H, and C-H stretching and bending vibrations, confirming the presence of the hydroxyl
and amino functional groups.[7][15]

Safety and Handling

2-Aminocyclohexanol and its salts are classified as hazardous materials. Proper safety
precautions are mandatory.

e Hazards: The compound is corrosive and can cause severe skin burns and serious eye
damage.[7][16] It may also cause respiratory irritation.[17][18]
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o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection (goggles conforming to EN166).[17][18]

e Handling: Use in a well-ventilated area. Avoid breathing dust or vapors. Do not get in eyes,
on skin, or on clothing.[17][18]

» Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed and
store under an inert atmosphere, as the compound can be hygroscopic.[1][18][19]

Always consult the specific Safety Data Sheet (SDS) for the particular isomer and form of 2-
Aminocyclohexanol being used before handling.[16][17][18][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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